4-chloro-1-(cyclopropylmethyl)-5-methoxy-1H-benzotriazole

• Molecular Formula: C11H12ClN3O
• Molecular Weight: 237.68 g/mol
• IUPAC Name: 4-chloro-1-(cyclopropylmethyl)-5-methoxybenzotriazole
• InChI: InChI=1S/C11H12ClN3O/c1-16-9-5-4-8-11(10(9)12)13-14-15(8)6-7-2-3-7/h4-5,7H,2-3,6H2,1H3
• InChI Key: YWSZGRZETUADFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)N(N=N2)CC3CC3)Cl

Description

4-chloro-1-(cyclopropylmethyl)-5-methoxy-1H-benzotriazole is a useful research compound. Its molecular formula is C11H12ClN3O and its molecular weight is 237.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(Cyclopropylmethyl)-5-methoxy-1H-benzotriazole (8-3, 10 g, 49 mmol) was dissolved in acetic acid (100 mL), cooled to 0° C. and treated with sulfuryl dichloride (4.8 mL, 59 mmol, 1.2 equiv) over three minutes. The mixture was warmed to ambient temperature over three hours and stirred for an additional 14 hours. The mixture was diluted with ethyl acetate and washed with aqueous saturated sodium bicarbonate. The organic layer was dried with magnesium sulfate, filtered and partially concentrated in vacuo to ˜30 mL, which was then treated with water. The resulting precipitate was filtered, collected and dried in vacuo, providing the titled compound 8-4.